Cas no 400-54-4 (1,1,1-Trifluorohexane-2,4-dione)

1,1,1-Trifluorohexane-2,4-dione structure
400-54-4 structure
Product Name:1,1,1-Trifluorohexane-2,4-dione
CAS No:400-54-4
MF:C6H7F3O2
MW:168.113792657852
MDL:MFCD00051306
CID:329516
PubChem ID:67864
Update Time:2025-04-19

1,1,1-Trifluorohexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexanedione,1,1,1-trifluoro-
    • 1,1,1-TRIFLUORO-2,4-HEXANEDIONE
    • 1,1,1-Trifluorohexane-2,4-dione
    • NULL
    • 2,4-Hexanedione, 1,1,1-trifluoro-
    • SBRYTXXHTKCMFT-UHFFFAOYSA-N
    • 1,1,1-Trifluorohexan-2,4-dione
    • 1,1,1-trifluoro-hexane-2,4-dione
    • 2545AE
    • 1,1,1-trifluoro-2,4-hexane-dione
    • SBB073238
    • STK400190
    • 1,1,1,-Trifluoro-2,4-hexanedione
    • ST50662738
    • DTXSID1059945
    • AKOS004115272
    • D73304
    • 1,1,1-Trifluoro-2,4-hexanedione, AldrichCPR
    • NS00043140
    • MFCD00051306
    • SCHEMBL1948056
    • BB 0262683
    • EINECS 206-924-2
    • CS-0063873
    • 400-54-4
    • CS-15891
    • MDL: MFCD00051306
    • Inchi: 1S/C6H7F3O2/c1-2-4(10)3-5(11)6(7,8)9/h2-3H2,1H3
    • InChI Key: SBRYTXXHTKCMFT-UHFFFAOYSA-N
    • SMILES: FC(C(CC(CC)=O)=O)(F)F

Computed Properties

  • Exact Mass: 168.04000
  • Monoisotopic Mass: 168.039814
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 1.22 g/cm3
  • Boiling Point: 124 ºC (755 Torr)
  • Flash Point: 39.4±22.8 ºC,
  • Refractive Index: 1.3951 (589.3 nm 20.5 ºC)
  • Solubility: Slightly soluble (7.7 g/l) (25 º C),
  • PSA: 34.14000
  • LogP: 1.48700
  • Solubility: Not determined

1,1,1-Trifluorohexane-2,4-dione Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 10-36
  • Safety Instruction: S16
  • Hazardous Material Identification: Xi
  • Risk Phrases:R10

1,1,1-Trifluorohexane-2,4-dione Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,1,1-Trifluorohexane-2,4-dione Pricemore >>

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A2B Chem LLC
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abcr
AB231215-1g
1,1,1-Trifluoro-2,4-hexanedione; .
400-54-4
1g
€123.30 2025-04-19
abcr
AB231215-10g
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€570.60 2025-04-19

1,1,1-Trifluorohexane-2,4-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:400-54-4)1,1,1-Trifluorohexane-2,4-dione
Order Number:A1210105
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):213.0/339.0
Email:sales@amadischem.com

1,1,1-Trifluorohexane-2,4-dione Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:400-54-4)1,1,1-Trifluorohexane-2,4-dione
A1210105
Purity:99%/99%
Quantity:5g/10g
Price ($):213.0/339.0
Email